Cas no 887268-17-9 (1,3-Dioxolane,2-(3-bromo-2,6-difluorophenyl)-)

• Product Name: 1,3-Dioxolane,2-(3-bromo-2,6-difluorophenyl)-
• CAS No: 887268-17-9
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• MDL: MFCD04972686
• CID: 712960
• Update Time: 2024-01-31

1,3-Dioxolane,2-(3-bromo-2,6-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-(3-bromo-2,6-difluorophenyl)-
• 2-(3-BROMO-2,6-DIFLUOROPHENYL)-1,3-DIOXALANE
• 1,3-Dioxolane, 2-(3-bromo-2,6-difluorophenyl)-

• MDL： MFCD04972686
• Inchi： 1S/C9H7BrF2O2/c10-5-1-2-6(11)7(8(5)12)9-13-3-4-14-9/h1-2,9H,3-4H2
• InChI Key： CDTLXOMTRLLSEI-UHFFFAOYSA-N
• SMILES： O1CCOC1C1=C(F)C=CC(Br)=C1F

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Density: 1.660±0.06 g/cm3(Predicted)
• Boiling Point: 232.2±40.0 °C(Predicted)